Cas no 1354023-66-7 (Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate
• CAS No: 1354023-66-7
• MF: C₁₉H₃₅N₃O₃
• MW: 353.499505281448
• CID: 2156843
• Update Time: 2025-10-31

Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-{[((S)-2-amino-3-methyl-butyryl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• 3-{[((S)-2-Amino-3-methylbutyryl)cyclopropylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((S)-2-amino-N-cyclopropyl-3-methylbutanamido)methyl)piperidine-1-carboxylate
• AM96927
• Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate

• Inchi： 1S/C19H35N3O3/c1-13(2)16(20)17(23)22(15-8-9-15)12-14-7-6-10-21(11-14)18(24)25-19(3,4)5/h13-16H,6-12,20H2,1-5H3/t14?,16-/m0/s1
• InChI Key： TWGIGLRQLMKYPD-WMCAAGNKSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC1CN(C(=O)OC(C)(C)C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 483
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate

Research Brief on Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate (CAS: 1354023-66-7)

In recent years, the compound Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate (CAS: 1354023-66-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in drug discovery and development, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective introduction of the cyclopropylamino and piperidine moieties. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic properties that enhance its suitability as a drug candidate.

From a biological perspective, this compound has demonstrated notable activity in targeting specific enzymes and receptors implicated in various diseases. For instance, research has shown its efficacy as a selective inhibitor of certain proteases involved in inflammatory pathways. Additionally, its ability to modulate cyclopropane-containing motifs has opened new avenues for the design of small-molecule therapeutics with improved binding affinity and specificity. These findings are supported by in vitro and in vivo studies, which underscore the compound's potential in treating conditions such as autoimmune disorders and cancer.

Recent advancements in structural biology have further elucidated the molecular interactions of Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate with its biological targets. X-ray crystallography and NMR spectroscopy have provided detailed insights into the binding mechanisms, facilitating the rational design of derivatives with enhanced therapeutic profiles. Computational modeling has also played a pivotal role in predicting the compound's interactions, enabling researchers to refine its pharmacological properties.

In conclusion, Tert-butyl 3-[[[(2S)-2-amino-3-methylbutanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate (CAS: 1354023-66-7) represents a compelling area of research in chemical biology and drug development. Its unique structural attributes, combined with its demonstrated biological activity, position it as a valuable scaffold for the creation of novel therapeutics. Ongoing studies are expected to further explore its applications, potentially leading to breakthroughs in the treatment of complex diseases. Researchers and industry professionals are encouraged to monitor developments in this area closely, as the compound continues to show promise in preclinical and clinical settings.